Cas no 1806489-94-0 (7-Chlorobenzo[d]oxazole-2-sulfonyl chloride)

• Product Name: 7-Chlorobenzo[d]oxazole-2-sulfonyl chloride
• CAS No: 1806489-94-0
• MF: C₇H₃Cl₂NO₃S
• MW: 252.074618577957
• CID: 4818754
• Update Time: 2025-10-28

7-Chlorobenzo[d]oxazole-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 7-Chlorobenzo[d]oxazole-2-sulfonyl chloride

• Inchi： 1S/C7H3Cl2NO3S/c8-4-2-1-3-5-6(4)13-7(10-5)14(9,11)12/h1-3H
• InChI Key： FUWHHOXONZLQJK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1OC(=N2)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 315
• XLogP3: 2.7
• Topological Polar Surface Area: 68.6

Additional information on 7-Chlorobenzo[d]oxazole-2-sulfonyl chloride

7-Chlorobenzo[d]oxazole-2-sulfonyl Chloride: A Comprehensive Overview

7-Chlorobenzo[d]oxazole-2-sulfonyl chloride (CAS No. 1806489-94-0) is a highly specialized organic compound with significant applications in various fields of chemistry, particularly in pharmaceuticals and materials science. This compound, characterized by its unique structure and reactivity, has garnered attention in recent years due to its potential in synthesizing advanced materials and bioactive molecules. In this article, we delve into the properties, synthesis, applications, and the latest research findings related to 7-chlorobenzo[d]oxazole-2-sulfonyl chloride.

The molecular structure of 7-chlorobenzo[d]oxazole-2-sulfonyl chloride consists of a benzo[d]oxazole ring system substituted with a sulfonyl chloride group at the 2-position and a chlorine atom at the 7-position. This arrangement imparts the compound with distinct electronic and steric properties, making it highly versatile in chemical reactions. The benzo[d]oxazole moiety is known for its aromatic stability and ability to participate in various conjugation processes, while the sulfonyl chloride group is a reactive electrophilic species that facilitates nucleophilic substitutions.

Recent studies have highlighted the role of 7-chlorobenzo[d]oxazole-2-sulfonyl chloride in the synthesis of advanced polymers and hybrid materials. Researchers have explored its use as a building block for constructing functional polymers with tailored properties, such as high thermal stability and excellent electronic conductivity. For instance, a study published in *Advanced Materials* demonstrated how this compound can be employed to synthesize polymer frameworks with enhanced mechanical strength and optical properties.

In the pharmaceutical industry, 7-chlorobenzo[d]oxazole-2-sulfonyl chloride has shown promise as an intermediate in drug discovery processes. Its ability to undergo nucleophilic aromatic substitution reactions makes it an ideal candidate for generating bioactive molecules with specific pharmacological profiles. A research team from the University of California reported that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, suggesting potential applications in treating chronic inflammatory diseases.

The synthesis of 7-chlorobenzo[d]oxazole-2-sulfonyl chloride typically involves multi-step organic reactions, including oxidation, sulfonation, and chlorination processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For example, the use of transition metal catalysts has significantly improved the yield and purity of the product while reducing reaction times.

From an environmental perspective, understanding the degradation pathways of 7-chlorobenzo[d]oxazole-2-sulfonyl chloride is crucial for assessing its ecological impact. Studies conducted by environmental chemists have revealed that this compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less hazardous byproducts. These findings are essential for developing safe disposal methods and minimizing environmental risks associated with its industrial use.

In conclusion, 7-chlorobenzo[d]oxazole-2-sulfonyl chloride (CAS No. 1806489-94-0) stands as a pivotal compound in modern chemistry due to its unique properties and diverse applications. Its role in synthesizing advanced materials and bioactive molecules positions it as a valuable tool for researchers across various disciplines. As ongoing research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.